3-Methylhexan-2-one
Overview
Description
3-Methylhexan-2-one is a ketone with the molecular formula C7H14O . It is a natural product found in Dipetalogaster maximus .
Molecular Structure Analysis
The molecular structure of 3-Methylhexan-2-one consists of seven carbon atoms, fourteen hydrogen atoms, and one oxygen atom . The IUPAC name for this compound is 3-methylhexan-2-one . The InChIKey, a unique identifier for the compound, is GYWYASONLSQZBB-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
3-Methylhexan-2-one has a molecular weight of 114.19 g/mol . It has a density of 0.8±0.1 g/cm³ . The boiling point is 143.5±0.0 °C at 760 mmHg . It has a vapour pressure of 5.3±0.2 mmHg at 25°C . The compound has a molar refractivity of 34.5±0.3 cm³ .
Scientific Research Applications
Environmental Science
Researchers use 3-Methylhexan-2-one to study environmental processes, such as the degradation of organic pollutants. Its reactivity and breakdown products can provide insights into the fate of chemicals in the environment and help develop remediation strategies.
Each of these applications leverages the unique chemical properties of 3-Methylhexan-2-one, demonstrating its versatility and importance in various fields of scientific research. The compound’s molecular structure, characterized by the ketone functional group, allows for diverse interactions and reactions, making it a valuable tool in advancing scientific knowledge and applications .
Safety and Hazards
3-Methylhexan-2-one is a flammable liquid and vapour . It is advised to keep away from heat, hot surfaces, sparks, open flames, and other ignition sources . Use personal protective equipment and ensure adequate ventilation when handling this compound . In case of fire, use appropriate extinguishing media .
properties
IUPAC Name |
3-methylhexan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O/c1-4-5-6(2)7(3)8/h6H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYWYASONLSQZBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80870985 |
Source
|
| Record name | 3-Methylhexan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80870985 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylhexan-2-one | |
CAS RN |
2550-21-2 |
Source
|
| Record name | 3-Methyl-2-hexanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2550-21-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methylhexan-2-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002550212 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Methylhexan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80870985 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methylhexan-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.043 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the biological significance of 3-Methyl-2-hexanone?
A: 3-Methyl-2-hexanone serves as a pheromone in certain insect species. Specifically, it has been identified as a component of the aggregation pheromone produced by male Triatoma phyllosoma complex bugs .
Q2: Has the fragmentation pattern of 3-Methyl-2-hexanone been investigated?
A: Yes, the mass spectrometric fragmentation of 3-Methyl-2-hexanone has been studied, particularly in the context of the McLafferty rearrangement. This rearrangement, commonly observed in the mass spectrometry of carbonyl compounds, involves a characteristic hydrogen transfer and bond cleavage. While the study primarily focused on the deuterated analog (6,6,6-[2H3]-3-methylhexan-2-one), it provides insights into the potential fragmentation pathways of 3-Methyl-2-hexanone .
Q3: Can computational chemistry be used to study 3-Methyl-2-hexanone?
A: Absolutely. While the provided abstracts don't delve into specific simulations for 3-Methyl-2-hexanone, one article describes an ab initio linear response method for calculating Magnetic Circular Dichroism (MCD) spectra with a nonperturbative treatment of magnetic fields . This method could potentially be applied to study the electronic structure and chiroptical properties of 3-Methyl-2-hexanone.
Q4: Are there any other known natural sources of 3-Methyl-2-hexanone?
A: Yes, besides the Triatoma phyllosoma complex, 3-Methyl-2-hexanone has also been identified in the triatomine bug Dipetalogaster maximus . This suggests that this compound might play a role in the chemical ecology of other insect species as well.
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